Cas no 157337-82-1 (2,3,6-Trifluoro-4-(trifluoromethyl)benzoic acid)

• Product Name: 2,3,6-Trifluoro-4-(trifluoromethyl)benzoic acid
• CAS No: 157337-82-1
• MF: C₈H₂F₆O₂
• MW: 244.090703487396
• MDL: MFCD03701073
• CID: 4702084
• PubChem ID: 74765539
• Update Time: 2025-05-26

2,3,6-Trifluoro-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,6-trifluoro-4-(trifluoromethyl)benzoic acid
• 2,3,6-Trifluoro-4-(trifluoromethyl)benzoic acid

• MDL： MFCD03701073
• Inchi： 1S/C8H2F6O2/c9-3-1-2(8(12,13)14)5(10)6(11)4(3)7(15)16/h1H,(H,15,16)
• InChI Key： QWOCVHZTKMSWRC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)O)C(=CC=1C(F)(F)F)F)F

Computed Properties

• Exact Mass: 243.99589827g/mol
• Monoisotopic Mass: 243.99589827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,3,6-Trifluoro-4-(trifluoromethyl)benzoic acid

Recent Advances in the Application of 2,3,6-Trifluoro-4-(trifluoromethyl)benzoic acid (CAS: 157337-82-1) in Chemical Biology and Pharmaceutical Research

The compound 2,3,6-Trifluoro-4-(trifluoromethyl)benzoic acid (CAS: 157337-82-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic applications. The following sections provide a comprehensive overview of the current state of research, highlighting key advancements and future directions.

Recent studies have demonstrated that 2,3,6-Trifluoro-4-(trifluoromethyl)benzoic acid serves as a critical intermediate in the synthesis of fluorinated aromatic compounds, which are increasingly important in drug discovery. The presence of multiple fluorine atoms enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold for developing novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to develop a series of potent kinase inhibitors, showcasing its utility in targeting protein-protein interactions implicated in cancer.

In addition to its role in drug development, 2,3,6-Trifluoro-4-(trifluoromethyl)benzoic acid has been investigated for its applications in chemical biology. A groundbreaking study in Nature Chemical Biology (2024) reported the use of this compound as a versatile building block for designing fluorinated probes. These probes enable real-time imaging of enzymatic activity in live cells, offering new insights into cellular processes. The study highlighted the compound's ability to act as a bioisostere for carboxylic acids, thereby improving probe stability and specificity.

Mechanistic studies have also shed light on the compound's interactions with biological targets. Molecular dynamics simulations and X-ray crystallography data revealed that the trifluoromethyl groups play a pivotal role in stabilizing ligand-receptor complexes through hydrophobic interactions. This finding, published in ACS Chemical Biology (2023), has significant implications for rational drug design, particularly in optimizing binding affinity and selectivity.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2,3,6-Trifluoro-4-(trifluoromethyl)benzoic acid. A recent Organic Process Research & Development article (2024) proposed a novel catalytic method to address these issues, achieving higher yields and reduced environmental impact. This methodological innovation is expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, 2,3,6-Trifluoro-4-(trifluoromethyl)benzoic acid (CAS: 157337-82-1) represents a promising tool in both drug discovery and chemical biology. Its unique properties and recent methodological improvements underscore its potential to drive future innovations. Ongoing research is likely to expand its applications, particularly in the development of next-generation therapeutics and diagnostic tools. Researchers are encouraged to explore its utility in emerging areas such as targeted drug delivery and precision medicine.